Cas no 1638772-18-5 (3,3-difluoro-2-methyl-azetidine;hydrochloride)

• Product Name: 3,3-difluoro-2-methyl-azetidine;hydrochloride
• CAS No: 1638772-18-5
• MF: C₄H₈ClF₂N
• MW: 143.562827110291
• CID: 6273361
• PubChem ID: 126970409
• Update Time: 2026-03-11

3,3-difluoro-2-methyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-methyl-azetidine;hydrochloride
• 3,3-Difluoro-2-methylazetidine HCl
• SY322269
• 3,3-difluoro-2-methylazetidine;hydrochloride
• PS-16896
• SY310798
• MFCD28501877
• AB86892
• MFCD31705469
• AB87054
• 3,3-difluoro-2-methylazetidinehydrochloride
• SB15404
• (S)-3,3-Difluoro-2-methylazetidine Hydrochloride
• MFCD31705468
• EN300-313069
• SCHEMBL22288559
• 1638772-18-5
• P20356
• 3,3-difluoro-2-methylazetidine hydrochloride

• Inchi： 1S/C4H7F2N.ClH/c1-3-4(5,6)2-7-3;/h3,7H,2H2,1H3;1H
• InChI Key： UZRHEOUHFFMYKB-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNC1C)F

Computed Properties

• Exact Mass: 143.0313333g/mol
• Monoisotopic Mass: 143.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 81.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3,3-difluoro-2-methyl-azetidine;hydrochloride

Comprehensive Overview of 3,3-Difluoro-2-methyl-azetidine Hydrochloride (CAS No. 1638772-18-5)

3,3-Difluoro-2-methyl-azetidine hydrochloride (CAS No. 1638772-18-5) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the azetidine family, a four-membered nitrogen-containing ring system known for its unique structural and electronic properties. The presence of difluoro and methyl substituents enhances its reactivity and potential applications in drug discovery, particularly in the development of bioactive molecules.

The growing interest in fluorinated compounds like 3,3-difluoro-2-methyl-azetidine hydrochloride stems from their ability to improve metabolic stability, bioavailability, and binding affinity in therapeutic agents. Researchers are increasingly exploring its utility in medicinal chemistry, especially for designing kinase inhibitors, GPCR modulators, and protease inhibitors. Its small molecular weight and high polarity make it an attractive scaffold for fragment-based drug design.

In recent years, the demand for novel heterocycles has surged due to their role in addressing drug resistance and undruggable targets. The azetidine ring in 3,3-difluoro-2-methyl-azetidine hydrochloride offers a balance between ring strain and stability, enabling selective interactions with biological targets. This compound is also being investigated for its potential in PET imaging and radiopharmaceuticals, leveraging the fluorine-18 isotope for diagnostic applications.

Synthetic routes to 3,3-difluoro-2-methyl-azetidine hydrochloride often involve nucleophilic substitution or ring-closing reactions, with emphasis on optimizing yield and purity. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing its structure and confirming its chemical integrity. The compound's hydrochloride salt form improves solubility, facilitating its use in biological assays and formulation studies.

Beyond pharmaceuticals, 3,3-difluoro-2-methyl-azetidine hydrochloride is explored in material science for designing fluorinated polymers with enhanced thermal and chemical resistance. Its electron-withdrawing properties make it valuable in catalysis and ligand design. As sustainability gains traction, researchers are also evaluating greener synthetic methods to produce this compound, aligning with green chemistry principles.

Frequently asked questions about 3,3-difluoro-2-methyl-azetidine hydrochloride include its storage conditions, handling precautions, and commercial availability. While it is not classified as hazardous, proper laboratory safety measures are recommended. Its CAS number (1638772-18-5) is essential for accurate literature searches and regulatory compliance. Collaborations between academia and industry are accelerating its adoption in high-throughput screening and lead optimization campaigns.

In summary, 3,3-difluoro-2-methyl-azetidine hydrochloride represents a versatile building block with broad applications in drug discovery and material innovation. Its unique structural features and fluorine incorporation position it as a promising candidate for addressing unmet medical and industrial needs. Ongoing research will likely uncover new roles for this compound, reinforcing its importance in modern chemistry.